Cas no 1246549-42-7 (3-(chloromethyl)-1,2-thiazole)

• Product Name: 3-(chloromethyl)-1,2-thiazole
• CAS No: 1246549-42-7
• MF: C₄H₄ClNS
• MW: 133.599258422852
• CID: 6578165
• PubChem ID: 21698003
• Update Time: 2025-05-21

3-(chloromethyl)-1,2-thiazole Chemical and Physical Properties

Names and Identifiers

• 3-(chloromethyl)-1,2-thiazole
• Isothiazole, 3-(chloromethyl)-
• 3-(Chloromethyl)isothiazole

• Inchi： 1S/C4H4ClNS/c5-3-4-1-2-7-6-4/h1-2H,3H2
• InChI Key： VJLLMWSPBFVMGO-UHFFFAOYSA-N
• SMILES： S1C=CC(CCl)=N1

Experimental Properties

• Density: 1.338±0.06 g/cm3(Predicted)
• Boiling Point: 118.4±22.0 °C(Predicted)
• pka: 2.43±0.24(Predicted)

Additional information on 3-(chloromethyl)-1,2-thiazole

Professional Introduction to 3-(chloromethyl)-1,2-thiazole (CAS No. 1246549-42-7)

3-(chloromethyl)-1,2-thiazole, a compound with the chemical identifier CAS No. 1246549-42-7, represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic organic compound, featuring a thiazole core substituted with a chloromethyl group, has garnered attention due to its versatile reactivity and potential applications in medicinal chemistry. The thiazole ring system is well-documented for its presence in numerous biologically active molecules, making derivatives like 3-(chloromethyl)-1,2-thiazole valuable scaffolds for drug discovery efforts.

The structural motif of 3-(chloromethyl)-1,2-thiazole consists of a five-membered ring incorporating sulfur and nitrogen atoms, which is inherently capable of participating in various chemical transformations. The chloromethyl (-CH₂Cl) substituent introduces electrophilic character to the molecule, enabling it to engage in nucleophilic addition reactions. This feature is particularly useful in constructing more complex molecular architectures through functional group interconversions. The compound’s ability to serve as a precursor for the synthesis of more elaborate thiazole derivatives has positioned it as a key intermediate in the development of novel therapeutic agents.

In recent years, the exploration of thiazole derivatives has intensified due to their demonstrated efficacy across multiple therapeutic domains. Research has highlighted the antimicrobial, anti-inflammatory, and anticancer properties of various thiazole-based compounds. Among these, 3-(chloromethyl)-1,2-thiazole has been investigated for its potential role in modulating biological pathways associated with disease progression. Specifically, studies have suggested that this compound may interfere with key enzymatic processes or cellular signaling cascades relevant to cancer and inflammation.

The mechanistic studies on 3-(chloromethyl)-1,2-thiazole have revealed intriguing insights into its reactivity patterns. The chloromethyl group can undergo addition reactions with nucleophiles such as amines and alcohols, leading to the formation of secondary or tertiary amines and alcohols, respectively. These transformations are pivotal in medicinal chemistry for the elaboration of pharmacophores. Furthermore, the thiazole ring can participate in cyclization reactions or serve as a template for constructing fused heterocyclic systems, expanding its utility in synthetic methodologies.

Advances in computational chemistry have further enhanced the understanding of 3-(chloromethyl)-1,2-thiazole. Molecular modeling studies have been instrumental in predicting its interactions with biological targets such as enzymes and receptors. These simulations have provided valuable insights into the compound’s binding affinity and mode of action, guiding experimental design and optimization efforts. The integration of computational tools with traditional synthetic approaches has accelerated the discovery pipeline for thiazole derivatives like this one.

The pharmaceutical industry has shown particular interest in harnessing the potential of 3-(chloromethyl)-1,2-thiazole for developing novel therapeutics. Preclinical studies have demonstrated promising results in models of cancer and inflammatory diseases. For instance, derivatives of this compound have exhibited inhibitory effects on specific kinases or cytokines implicated in disease pathogenesis. Such findings underscore the importance of continued research into optimizing synthetic routes and exploring new applications for this versatile intermediate.

Synthetic methodologies tailored for CAS No. 1246549-42-7 have seen significant advancements recently. Researchers have developed efficient protocols for introducing diverse functional groups onto the thiazole core while preserving the integrity of the chloromethyl moiety. These innovations have enabled chemists to access a broader spectrum of derivatives rapidly and cost-effectively. The ability to modify both the thiazole ring and the substituents attached to it allows for fine-tuning physicochemical properties such as solubility and metabolic stability.

The role of 3-(chloromethyl)-1,2-thiazole in combinatorial chemistry is also noteworthy. Its reactivity makes it an ideal candidate for generating libraries of compounds that can be screened for biological activity. High-throughput screening (HTS) campaigns utilizing such libraries have led to the identification of lead compounds with therapeutic potential across various indications. This approach underscores how intermediates like this one contribute to modern drug discovery strategies.

Economic considerations play a crucial role in the industrial application of CAS No. 1246549-42-7. Efficient synthetic routes not only improve yield but also reduce costs associated with production scalability. Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in refining these processes through shared expertise and resources. Such partnerships are essential for translating laboratory discoveries into commercially viable products.

The environmental impact of synthesizing thiazole derivatives must also be addressed within sustainable chemistry frameworks. Efforts are underway to develop greener alternatives that minimize waste generation and hazardous byproducts without compromising efficiency or yield. Innovations such as flow chemistry or biocatalytic methods offer promising avenues for achieving these goals while maintaining high standards of chemical synthesis.

The future directions for research involving 3-(chloromethyl)-1,2-thiazole are multifaceted but excitingly diverse. Exploration into its pharmacological profile continues with an emphasis on understanding off-target effects through advanced analytical techniques like mass spectrometry or nuclear magnetic resonance (NMR) spectroscopy combined with computational modeling.